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Abstract

These application notes provide a comprehensive guide to the jig dyeing of cotton yarn with
C.l. Vat Black 27, an anthraquinone-based vat dye known for its excellent fastness properties.
This document outlines the chemical principles, detailed experimental protocols, and expected
performance characteristics. The protocols are intended for laboratory and pilot-scale
applications, offering a foundational methodology for research and development in textile
chemistry and material science. All quantitative data regarding dye properties and fastness are
presented in standardized tables. Visual aids in the form of Graphviz diagrams are included to
elucidate the experimental workflow and the chemical pathway of the vat dyeing process.

Introduction

Vat dyes are a class of water-insoluble dyes that are applied to cellulosic fibers, such as cotton,
in a soluble, reduced "leuco" form.[1][2] C.I. Vat Black 27 is a prominent member of this class,
valued for its high fastness to light, washing, and chlorine.[3][4] The jig dyeing process is
particularly suitable for the application of vat dyes to woven fabrics and, with appropriate setup,
to yarns in an open-width configuration.[5][6][7] This method allows for dyeing with a relatively
low liquor ratio, which is economically and environmentally advantageous.

The application of Vat Black 27 to cotton yarn involves four critical stages:
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» Vatting: The insoluble dye pigment is reduced in an alkaline medium, typically with sodium
hydrosulphite (Na2S204) and caustic soda (NaOH), to its soluble leuco form.[2][8]

» Dyeing: The cotton yarn is immersed in the leuco dye solution, allowing the soluble dye to
penetrate the fiber structure.

o Oxidation: The yarn is exposed to an oxidizing agent or atmospheric oxygen, which converts
the soluble leuco dye back to its original insoluble pigment form, trapping it within the fiber.

e Soaping: A final washing step at a high temperature with a detergent is crucial to remove any
loosely adhering dye particles and to develop the true shade and fastness properties of the
dye.

This document provides detailed protocols for each of these stages in the context of a jig
dyeing system.

Materials and Equipment
Materials

e Substrate: Scoured and bleached 100% cotton yarn

e Dye: C.I. Vat Black 27 (CAS No. 2379-81-9)[3][7][9]

¢ Reducing Agent: Sodium Hydrosulphite (NazS204)

 Alkali: Caustic Soda (Sodium Hydroxide, NaOH) flakes or solution (38° Bé)
o Wetting Agent: Non-ionic or anionic wetting agent

» Dispersing Agent

e Sequestering Agent

o Oxidizing Agent: Hydrogen Peroxide (H202) or Sodium Perborate (NaBO3)
o Neutralizing Agent: Acetic Acid (CH3zCOOH)

» Detergent: Non-ionic detergent for soaping
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o Salt (optional, for exhaustion): Glauber's salt (Sodium Sulfate, Na2S0Oa4)

Equipment

o Laboratory or pilot-scale jig dyeing machine

Weighing balance

pH meter

Beakers, graduated cylinders, and other standard laboratory glassware

Heating and stirring apparatus

Colorfastness testing equipment (e.g., Launder-Ometer, Crockmeter, Xenon arc lamp)

Experimental Protocols
Pre-treatment of Cotton Yarn

Ensure the cotton yarn is thoroughly scoured and bleached to remove impurities such as
waxes, oils, and sizing agents. The yarn should have a neutral pH and good absorbency before
dyeing.

Stock Vat Preparation (Leuco Dye Solution)

It is recommended to prepare a concentrated stock vat solution of the dye before adding it to

the jig.

Recipe:
Component Concentration
Vat Black 27 50 g/L
Caustic Soda (38° Bé) 100 mL/L
Sodium Hydrosulphite 50 g/L
Water tomakeup 1L
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Procedure:

» Paste the required amount of Vat Black 27 powder with a small amount of water and a
dispersing agent.

o Add warm water (40-50°C) to the paste.
o Slowly add the required amount of caustic soda solution while stirring.
o Gradually sprinkle in the sodium hydrosulphite while stirring continuously.

» Allow the solution to stand for 15-20 minutes at 40-50°C for complete vatting. The solution
will change color, indicating the formation of the leuco dye.

Jig Dyeing Process

The following protocol is based on a 2% depth of shade (on weight of yarn). Adjustments may
be necessary for different shade depths.

Dye Bath Recipe:

Component Concentration

Vat Black 27 2% (on weight of yarn)

Caustic Soda (38° Bé) 7.5-8.0mL/L

Sodium Hydrosulphite 3.0-5.0g/L

Wetting Agent 1.0g/L

Sequestering Agent 1.0g/L

Ligquor Ratio 1:5to0 1:10
Procedure:

o Bath Preparation: Fill the jig trough with the required volume of water at 40-50°C. Add the
wetting agent, sequestering agent, and the specified amounts of caustic soda and sodium
hydrosulphite.
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e Yarn Loading: Load the pre-treated cotton yarn onto the jig rollers, ensuring even tension.
» Dye Addition: Add the prepared stock vat solution to the jig trough.
e Dyeing Cycle:

o Commence the dyeing process, passing the yarn through the dye bath from one roller to
the other.

o Maintain the temperature at 50-60°C.

o Run for 4-6 "ends" (passes) to ensure complete and even impregnation of the yarn with
the leuco dye. The total dyeing time is typically 45-60 minutes.

o Monitor the concentration of sodium hydrosulphite throughout the process using hydro
paper and add more if necessary to maintain the reduced state of the dye.

Post-Dyeing Treatment

e Rinsing: After the dyeing cycle, drain the dye bath and rinse the yarn with cold water for 2
ends to remove excess alkali and reducing agent.

e Oxidation:
o Prepare a fresh bath with water at 50-60°C.
o Add an oxidizing agent, for example, 2-3 mL/L of Hydrogen Peroxide (35%).

o Run the yarn for 2-3 ends (approximately 15-20 minutes) until the final black shade is
developed.

e Soaping:

o Drain the oxidation bath and prepare a new bath with 2 g/L of non-ionic detergent and 1
g/L of soda ash.

o Raise the temperature to 90-95°C and run the yarn for 2-3 ends (15-20 minutes). This step
is critical for achieving optimal fastness.
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o Drain the soaping bath.
e Final Rinsing and Drying:

o Rinse the yarn thoroughly with hot water, followed by cold water, until the rinse water is
clear.

o Unload the yarn and dry it.

Data Presentation

hvsical and Chemical ies of lack ;

Property Description

C.l. Name Vat Black 27

CAS Number 2379-81-9[3][6][7]

Molecular Formula Ca2H23N306[3][6][7]

Molecular Weight 665.65 g/mol [3][6][7]

Appearance Black Powder[3][5][6][7]

Solubility InsoIlIJbIe in Yvater; sc?luble in its reduced (leuco)
form in alkaline solution.

Leuco Color (Alkaline) Reddish-brown[5][6][7]

Colorfastness Properties of Vat Black 27 on Cotton

The following table summarizes the typical colorfastness ratings of cotton dyed with Vat Black
27, evaluated according to ISO 105 standards. The ratings are on a scale of 1 to 5, where 5
represents the highest fastness, except for lightfastness, which is on a scale of 1 to 8.
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Fastness Test ISO Standard Rating
Lightfastness (Xenon Arc) ISO 105-B02 7[6]
Washing Fastness (Fading) ISO 105-C06 4-5[3]
Washing Fastness (Staining) ISO 105-C06 5[3]
Rubbing Fastness (Dry) ISO 105-X12 4-5[5]
Rubbing Fastness (Wet) ISO 105-X12 4-5[5]
Chlorine Bleach Fastness ISO 105-N0O1 4-5[3][6]
Perspiration Fastness (Fading)  ISO 105-E04 4-5[3]
Perspiration Fastness

(Staining) ISO 105-E04 4-5[3]
Ironing Fastness (Hot SO 105.X11 2-3(5][6]

Pressing)

Mandatory Visualizations
Experimental Workflow Diagram
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Jig Dyeing Workflow for Cotton Yarn with Vat Black 27
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\ /
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Chemical Transformation in Vat Dyeing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Jig Dyeing of Cotton
Yarn with Vat Black 27]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669110#jig-dyeing-of-cotton-yarn-with-vat-black-27]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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